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Compound of Interest

Compound Name:
4-(2-Chloro-5-

methylphenoxy)piperidine

CAS No.: 254883-43-7

Cat. No.: B179410

Get Quote

An In-depth Technical Guide to 4-(2-Chloro-5-methylphenoxy)piperidine hydrochloride

Abstract: This technical guide provides a comprehensive overview of 4-(2-Chloro-5-
methylphenoxy)piperidine hydrochloride, a heterocyclic building block of significant interest

to the pharmaceutical and chemical research sectors. The document details its

physicochemical properties, proposes a logical synthetic pathway, and outlines robust

analytical methods for its characterization. Furthermore, it explores the potential

pharmacological relevance of this scaffold based on established structure-activity relationships

and discusses its application in drug discovery. This guide is intended for researchers,

chemists, and drug development professionals seeking to leverage this versatile intermediate

in their scientific endeavors.

Introduction: The Significance of a Versatile
Scaffold
The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous

approved therapeutic agents.[1] Its conformational flexibility and ability to engage in key
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hydrogen bonding interactions allow it to serve as a versatile anchor for targeting a wide array

of biological receptors. When combined with a substituted phenoxy moiety, as in 4-(2-Chloro-
5-methylphenoxy)piperidine, the resulting molecule becomes a valuable intermediate for

creating libraries of compounds with potential activities in areas such as neuroscience and

beyond.[2][3] The inclusion of a chloro group and a methyl group on the phenyl ring further

modulates the electronic and lipophilic properties, which can significantly influence a molecule's

pharmacokinetic and pharmacodynamic profile.[4]

This guide serves as a technical resource, consolidating critical information on the properties,

synthesis, analysis, and potential applications of 4-(2-Chloro-5-methylphenoxy)piperidine
hydrochloride to support its effective use in a research and development setting.

Physicochemical Properties
A precise understanding of a compound's physical and chemical properties is foundational to

its application in experimental work. The key identifiers and properties of 4-(2-Chloro-5-
methylphenoxy)piperidine hydrochloride are summarized below.

Property Value Source(s)

CAS Number 923263-31-4 [5]

Molecular Formula C₁₂H₁₇Cl₂NO [5]

Molecular Weight 262.18 g/mol [5]

Canonical SMILES
CC1=CC=C(Cl)C(OC2CCNCC

2)=C1.[H]Cl
[5]

Parent Compound Formula C₁₂H₁₆ClNO [6]

Parent Compound InChIKey
MTMIZXIWQUAWTF-

UHFFFAOYSA-N
[6]

Typical Form Solid N/A

Primary Application
Research chemical, Synthetic

intermediate
[5][7]
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Synthesis and Manufacturing Considerations
While specific, scaled-up manufacturing protocols for 4-(2-Chloro-5-
methylphenoxy)piperidine hydrochloride are proprietary, a chemically sound and widely

applicable synthetic route can be proposed based on fundamental organic chemistry principles.

A Williamson ether synthesis is a logical and efficient approach.

Proposed Synthetic Pathway: Williamson Ether
Synthesis
This method involves the reaction of an alkoxide with a primary alkyl halide. In this context, the

synthesis would proceed by deprotonating a protected 4-hydroxypiperidine to form the

corresponding alkoxide, which then acts as a nucleophile to displace a halide on a suitable 2-

chloro-5-methylphenyl precursor. The final step involves the deprotection of the piperidine

nitrogen and salt formation with hydrochloric acid.

Causality in Method Selection: The Williamson ether synthesis is chosen for its reliability,

generally high yields, and the commercial availability of the required starting materials. The use

of a protecting group (e.g., Boc) on the piperidine nitrogen is critical to prevent N-alkylation, a

common side reaction, thereby ensuring the desired O-alkylation occurs.
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Step 1: Alkoxide Formation

Step 2: Williamson Ether Synthesis (SN2)

Step 3: Deprotection & Salt Formation

N-Boc-4-hydroxypiperidine

+ Sodium Hydride (NaH)
in THF

Sodium N-Boc-piperidin-4-olate

1,2-dichloro-4-methylbenzene

N-Boc-4-(2-chloro-5-methylphenoxy)piperidine

Nucleophilic Attack

+ HCl in Dioxane

4-(2-Chloro-5-methylphenoxy)piperidine hydrochloride

Click to download full resolution via product page
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Caption: Proposed synthetic workflow for 4-(2-Chloro-5-methylphenoxy)piperidine
hydrochloride.

Analytical Characterization
To ensure the identity, purity, and quality of the synthesized compound, a multi-technique

analytical approach is required. Each technique provides orthogonal data, which, when

combined, offers a complete and trustworthy characterization of the molecule.

Self-Validating System: The combination of mass spectrometry (confirming mass), NMR

(confirming structure and connectivity), and chromatography (confirming purity) creates a self-

validating system. A discrepancy in one technique would invalidate the overall assessment and

trigger further investigation, ensuring high confidence in the final product.
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Analytical Characterization Workflow

Primary Analysis

Purity & Final QC

Synthesized
Crude Product

Mass Spectrometry (MS)
- Confirm Molecular Weight

- Isotopic Pattern for Cl

Nuclear Magnetic Resonance (NMR)
- ¹H and ¹³C Spectra

- Confirm Connectivity

HPLC / UPLC
- Assess Purity (% Area)

- Detect Impurities
Mass Confirmed

Structure Confirmed

FT-IR Spectroscopy
- Confirm Functional Groups

(e.g., C-O-C, N-H)
Qualified Reference StandardPurity & Identity Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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